Ethyl cyanoacetate Ethyl cyanoacetate Ethyl cyanoacetate is an ester. Knoevenagel condensation of ethyl cyanoacetate with aldehyde is reported. Microwave enhanced Knoevenegal condensation reaction of ethyl cyanoacetate with an aldehyde, P2O5, piperidine and chlorobenzene is reported.
Ethyl cyanoacetate appears as a colorless liquid. Denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals.
Brand Name: Vulcanchem
CAS No.: 105-56-6
VCID: VC20824666
InChI: InChI=1S/C5H7NO2/c1-2-8-5(7)3-4-6/h2-3H2,1H3
SMILES: CCOC(=O)CC#N
Molecular Formula: C5H7NO2
Molecular Weight: 113.11 g/mol

Ethyl cyanoacetate

CAS No.: 105-56-6

Cat. No.: VC20824666

Molecular Formula: C5H7NO2

Molecular Weight: 113.11 g/mol

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Ethyl cyanoacetate - 105-56-6

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Description Ethyl cyanoacetate is an ester. Knoevenagel condensation of ethyl cyanoacetate with aldehyde is reported. Microwave enhanced Knoevenegal condensation reaction of ethyl cyanoacetate with an aldehyde, P2O5, piperidine and chlorobenzene is reported.
Ethyl cyanoacetate appears as a colorless liquid. Denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion. Used to make other chemicals.
CAS No. 105-56-6
Molecular Formula C5H7NO2
Molecular Weight 113.11 g/mol
IUPAC Name ethyl 2-cyanoacetate
Standard InChI InChI=1S/C5H7NO2/c1-2-8-5(7)3-4-6/h2-3H2,1H3
Standard InChI Key ZIUSEGSNTOUIPT-UHFFFAOYSA-N
SMILES CCOC(=O)CC#N
Canonical SMILES CCOC(=O)CC#N
Boiling Point 210.0 °C
205 °C
Colorform Colorless liquid
Colorless to pale straw-colored liquid
Flash Point 230 °F (NFPA, 2010)
230 °F
Melting Point -22.5 °C

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